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Compound of Interest

Compound Name: Epinine 3-O-sulfate

Cat. No.: B009864 Get Quote

This document provides comprehensive safety protocols and detailed procedural guidance for

the proper disposal of Epinine 3-O-sulfate, ensuring the safety of laboratory personnel and

compliance with regulatory standards. The following information is intended for researchers,

scientists, and professionals in drug development who handle this compound.

1. Chemical and Physical Properties

A summary of the key quantitative data for Epinine 3-O-sulfate is presented below for easy

reference.

Property Value Source

Molecular Formula C₉H₁₃NO₅S PubChem[1]

Molecular Weight 247.27 g/mol PubChem[1]

CAS Number 101910-85-4 PubChem[1]

Physical State Solid Sigma-Aldrich[2]

Hazard Classification
Acute Toxicity, Dermal,

Category 2
Sigma-Aldrich[2]

Signal Word Danger Sigma-Aldrich[2]

Hazard Statement
H310: Fatal in contact with

skin.
Sigma-Aldrich[2]
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2. Hazard Identification and Immediate Safety Precautions

Epinine 3-O-sulfate is classified as a highly hazardous substance. The primary route of

exposure and toxicity is through skin contact, which can be fatal.[2] Immediate and stringent

safety measures are mandatory when handling this compound.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and

eye protection.[2] Given the "Fatal in contact with skin" warning, double-gloving may be

advisable.

Handling: Do not get in eyes, on skin, or on clothing.[2] Avoid generating dust. Handle in a

well-ventilated area, preferably within a chemical fume hood.

First Aid:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water. Seek immediate medical attention by calling a poison center or

doctor.[2]

Eye Contact: Rinse eyes with plenty of water.

Ingestion: If swallowed, immediately have the victim drink water (two glasses at most).

Consult a physician.[2]

3. Step-by-Step Disposal Protocol

The disposal of Epinine 3-O-sulfate and its containers must be managed by an approved

waste disposal plant.[2] The following steps provide a detailed workflow for laboratory

personnel to ensure safe and compliant disposal.

Experimental Protocol: Decontamination of Labware

Objective: To safely decontaminate laboratory glassware and equipment that has come into

contact with Epinine 3-O-sulfate.

Materials:

Contaminated labware (e.g., beakers, spatulas, stir bars).
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Appropriate organic solvent (e.g., ethanol or isopropanol) for initial rinsing.

Detergent solution.

Designated waste containers for solvent rinsate and solid waste.

Procedure:

1. Perform all decontamination steps within a certified chemical fume hood.

2. Rinse the contaminated labware three times with a suitable organic solvent to solubilize

and remove residual Epinine 3-O-sulfate.

3. Collect all solvent rinsate in a designated, properly labeled hazardous waste container.

4. Wash the rinsed labware with a laboratory detergent and water.

5. Rinse with deionized water and allow to air dry.

4. Waste Segregation and Storage

Proper segregation and storage of waste are critical to prevent accidental exposure and ensure

compliant disposal.

Solid Waste: All disposable materials that have come into contact with Epinine 3-O-sulfate,

such as gloves, weighing paper, and contaminated paper towels, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: All solvent rinsates from decontamination procedures must be collected in a

separate, labeled hazardous waste container for liquid chemical waste.

Storage: Store all waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials, until they can be collected by a licensed hazardous waste

disposal service. The storage area should be locked or otherwise accessible only to

authorized personnel.[2]

5. Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of Epinine 3-O-
sulfate.
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Caption: Workflow for the safe disposal of Epinine 3-O-sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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